1-benzyl-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid
Catalog No.
S15376059
CAS No.
M.F
C16H16N2O2
M. Wt
268.31 g/mol
Availability
In Stock
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Product Name
1-benzyl-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid
IUPAC Name
1-benzyl-2-methyl-3H-indazole-5-carboxylic acid
Molecular Formula
C16H16N2O2
Molecular Weight
268.31 g/mol
InChI
InChI=1S/C16H16N2O2/c1-17-11-14-9-13(16(19)20)7-8-15(14)18(17)10-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,19,20)
InChI Key
XQBJBOXNYNJLLK-UHFFFAOYSA-N
Canonical SMILES
CN1CC2=C(N1CC3=CC=CC=C3)C=CC(=C2)C(=O)O
XLogP3
0.6
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
268.121177757 g/mol
Monoisotopic Mass
268.121177757 g/mol
Heavy Atom Count
20
Dates
Last modified: 08-11-2024
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